Cas no 1108712-51-1 (5-methylpyridazine-4-carboxylic acid)

• Product Name: 5-methylpyridazine-4-carboxylic acid
• CAS No: 1108712-51-1
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD12025509
• CID: 1098914
• PubChem ID: 57416915
• Update Time: 2025-07-21

5-methylpyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4-Pyridazinecarboxylic acid
• 5-Methyl-pyridazine-4-carboxylic acid
• 5-methylpyridazine-4-carboxylic acid
• 4-Pyridazinecarboxylic acid, 5-methyl-
• PB17923
• SureCN353823
• 1108712-51-1
• DB-340967
• EN300-147935
• CS-0050427
• JGJUEUVYZDSDES-UHFFFAOYSA-N
• 5-methylpyridazine-4-carboxylicacid
• A857106
• SCHEMBL353823
• DTXSID901291978
• AM20080055
• AKOS022718856
• MFCD12025509
• AS-33701

• MDL： MFCD12025509
• Inchi： 1S/C6H6N2O2/c1-4-2-7-8-3-5(4)6(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： JGJUEUVYZDSDES-UHFFFAOYSA-N
• SMILES： OC(C1=CN=NC=C1C)=O

Computed Properties

• Exact Mass: 138.042927438g/mol
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 387.3±22.0 °C at 760 mmHg
• Flash Point: 188.0±22.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-methylpyridazine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 5-methylpyridazine-4-carboxylic acid

Introduction to 5-methylpyridazine-4-carboxylic acid (CAS No. 1108712-51-1)

5-methylpyridazine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1108712-51-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridazine family, characterized by a six-membered ring containing two nitrogen atoms at positions 1 and 4. The presence of a methyl group at the 5-position and a carboxylic acid functional group at the 4-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural features of 5-methylpyridazine-4-carboxylic acid contribute to its reactivity and versatility. The carboxylic acid group (-COOH) allows for further functionalization via esterification, amidation, or decarboxylation, while the pyridazine core can serve as a scaffold for designing more complex molecules. This compound has been explored in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals due to its ability to participate in multiple types of organic reactions, including condensation, cyclization, and metal-catalyzed coupling reactions.

In recent years, there has been growing interest in 5-methylpyridazine-4-carboxylic acid due to its potential applications in medicinal chemistry. Pyridazine derivatives have shown promise as bioactive molecules, with several compounds exhibiting antimicrobial, antiviral, and anti-inflammatory properties. The carboxylic acid moiety in 5-methylpyridazine-4-carboxylic acid provides a handle for covalent binding to biological targets, making it a useful building block for drug discovery efforts. Researchers have utilized this compound in the synthesis of novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most compelling aspects of 5-methylpyridazine-4-carboxylic acid is its role as a precursor in the development of pharmacologically active agents. For instance, studies have demonstrated its utility in constructing pyridazine-based scaffolds that mimic natural products with known therapeutic effects. The methyl group at the 5-position can be strategically modified to enhance binding affinity or metabolic stability, while the carboxylic acid group can be incorporated into prodrug formulations for controlled release. These attributes have positioned 5-methylpyridazine-4-carboxylic acid as a key intermediate in the quest for next-generation therapeutics.

The synthesis of 5-methylpyridazine-4-carboxylic acid typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include cyclization reactions between hydrazine derivatives and α-haloketones or α-haloesters, followed by functional group modifications such as hydrolysis or oxidation to introduce the carboxylic acid moiety. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields. These developments underscore the importance of 5-methylpyridazine-4-carboxylic acid as a commercially viable chemical entity.

From an industrial perspective, 5-methylpyridazine-4-carboxylic acid has found applications beyond pharmaceuticals. Its structural motif is frequently employed in the design of advanced materials, including ligands for metal-organic frameworks (MOFs) and catalysts for asymmetric synthesis. The ability to tune electronic properties through functionalization makes this compound particularly valuable in materials science research aimed at developing novel electronic devices or energy storage systems.

The biological activity of 5-methylpyridazine-4-carboxylic acid has been further explored through computational modeling and high-throughput screening assays. These studies have revealed potential interactions with enzymes such as cytochrome P450 monooxygenases and ATP-binding cassette transporters, which are critical targets in drug development. By leveraging structure-activity relationship (SAR) studies, researchers have identified derivatives of 5-methylpyridazine-4-carboxylic acid that exhibit enhanced potency or selectivity against these targets.

In conclusion, 5-methylpyridazine-4-carboxylic acid (CAS No. 1108712-51-1) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. Moreover, its potential as a pharmacological scaffold highlights its importance in medicinal chemistry research aimed at addressing unmet medical needs. As methodologies for drug discovery and material design continue to evolve, compounds like 5-methylpyridazine-4-carboxylic acid will undoubtedly play an increasingly pivotal role in advancing scientific innovation.